7-Oxododecanoic acid

• IUPAC Name: 7-oxododecanoic acid
• InChI: InChI=1S/C12H22O3/c1-2-3-5-8-11(13)9-6-4-7-10-12(14)15/h2-10H2,1H3,(H,14,15)
• InChI Key: UYRLZDDBOQZTSR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)CCCCCC(=O)O
• Molecular Formula: C12H22O3
• DSSTOX Substance ID: DTXSID00559902
• Molecular Weight: 214.30 g/mol
• CAS No.: 54527-26-3

Description

7-Oxododecanoic acid is a medium-chain fatty acid. It has a molecular formula of C12H22O3.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a chain of carbon atoms with a carboxylic acid group at one end and a ketone group in the middle of the chain. The InChI code for this compound is InChI=1S/C12H22O3/c1-2-3-5-8-11(13)9-6-4-7-10-12(14)15/h2-10H2,1H3,(H,14,15).

Physical and Chemical Properties Analysis

This compound has a molecular weight of 214.30 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3. The compound has a rotatable bond count of 10. The exact mass of the compound is 214.15689456 g/mol.

Scientific Research Applications

1. Analytical Chemistry and Environmental Monitoring

7-Oxododecanoic acid, as a resin acid, is significant in analytical chemistry, particularly in environmental monitoring. Axelsson, Eriksson, and Nilsson (2011) utilized 7-oxodehydroabietic acid (a compound related to this compound) as a marker for oxidized resin acids in wood dust-containing air samples. Their study focused on developing a liquid chromatography/mass spectrometry method as an alternative to traditional gas chromatography for detecting these acids, demonstrating its relevance in environmental analysis and occupational health Axelsson, S., Eriksson, K., & Nilsson, U. (2011).

2. Biochemistry and Organic Synthesis

In the field of organic synthesis and biochemistry, derivatives of this compound have been explored for their potential applications. Salih, Adams, and Jackson (2016) synthesized a range of 7-oxo amino acids, analogues of 8-oxo-2-aminodecanoic acid. Their research highlighted the utility of these compounds in synthesizing complex organic molecules, which could have implications in developing pharmaceuticals and studying biological systems Salih, N. A., Adams, H., & Jackson, R. (2016).

3. Environmental Science and Water Treatment

The degradation and treatment of pollutants in water is another area where this compound and its related compounds find application. In a study on the degradation of Acid Orange 7, a synthetic dye, using electrochemical methods, Hammami et al. (2008) identified various intermediates formed during the process, which likely included derivatives of this compound. This research is significant in understanding the electrochemical treatment of organic pollutants Hammami, S., Bellakhal, N., Oturan, N., Oturan, M., & Dachraoui, M. (2008).

Customer Q & A

Q1: What is the significance of determining the crystal structure of DL-2-methyl-7-oxododecanoic acid?

A1: Understanding the crystal structure of a molecule provides crucial information about its three-dimensional shape and arrangement of atoms. [, ] This knowledge is fundamental for various research avenues. For instance, it can be used to:

Q2: The research mentions the "orthorhombic type O'⊥" packing of the DL-2-methyl-7-oxododecanoic acid molecules. How does this packing influence the compound's properties?

A2: Crystal packing significantly influences a compound's macroscopic properties. Orthorhombic packing, specifically the O'⊥ type, implies a specific arrangement of molecules in the crystal lattice. [, ] This arrangement, characterized by specific intermolecular interactions like hydrogen bonding, can influence: